Cas no 2228471-87-0 (2-methyl-3-(nitromethyl)-2H-indazole)

• Product Name: 2-methyl-3-(nitromethyl)-2H-indazole
• CAS No: 2228471-87-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6029820
• PubChem ID: 165616708
• Update Time: 2025-10-21

2-methyl-3-(nitromethyl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(nitromethyl)-2H-indazole
• 2228471-87-0
• EN300-1801573

• Inchi： 1S/C9H9N3O2/c1-11-9(6-12(13)14)7-4-2-3-5-8(7)10-11/h2-5H,6H2,1H3
• InChI Key： JYEWQMKPCGZTET-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-methyl-3-(nitromethyl)-2H-indazole

Introduction to 2-methyl-3-(nitromethyl)-2H-indazole (CAS No. 2228471-87-0)

2-methyl-3-(nitromethyl)-2H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228471-87-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole family, a class of molecules characterized by a fused benzene and pyrazole ring system, which is known for its broad spectrum of biological activities. The presence of both a methyl group and a nitromethyl substituent in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The structural framework of 2-methyl-3-(nitromethyl)-2H-indazole consists of a central indazole core, which is a bicyclic aromatic system. The nitrogen atoms in the indazole ring contribute to its electron-rich nature, facilitating various chemical reactions and interactions with biological targets. The methyl group at the 2-position and the nitromethyl group at the 3-position are key functional moieties that influence the compound's reactivity and biological efficacy. These substituents can modulate electronic properties, solubility, and metabolic stability, factors that are crucial in determining the compound's potential as a therapeutic agent.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated pharmacological activities. Studies have shown that compounds within this class exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The nitromethyl group, in particular, has been investigated for its ability to enhance binding affinity to certain biological targets. This functional group can participate in hydrogen bonding interactions and π-stacking effects, which are important for receptor binding and drug efficacy.

Recent research has focused on leveraging computational methods to predict the biological activity of indazole derivatives like 2-methyl-3-(nitromethyl)-2H-indazole. Advanced molecular modeling techniques, including quantum mechanics-based calculations and molecular dynamics simulations, have been employed to understand the interactions between this compound and potential drug targets. These studies have provided insights into the structural requirements necessary for optimal binding affinity and have guided the design of novel analogs with enhanced pharmacological profiles.

The synthesis of 2-methyl-3-(nitromethyl)-2H-indazole involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the nitromethyl group at the 3-position of the indazole ring is particularly challenging due to its reactivity and sensitivity to environmental factors. However, recent advancements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These improvements have enabled researchers to conduct more comprehensive biological evaluations without compromising on quality.

Biological assays have been conducted to evaluate the potential therapeutic applications of 2-methyl-3-(nitromethyl)-2H-indazole. Initial studies have shown promising results in vitro, where the compound demonstrated inhibitory effects against certain enzymes and receptors implicated in various diseases. For instance, its interaction with specific kinases has been explored as a potential strategy for developing treatments against cancerous conditions. Additionally, its anti-inflammatory properties have been investigated, suggesting its utility in managing chronic inflammatory disorders.

The pharmacokinetic profile of 2-methyl-3-(nitromethyl)-2H-indazole is another critical aspect that has been examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits moderate solubility in water and lipids, which could influence its bioavailability. Further research is ongoing to optimize these parameters through structural modifications.

The future direction of research on 2-methyl-3-(nitromethyl)-2H-indazole includes exploring its mechanism of action in greater detail. By elucidating how this compound interacts with biological targets at a molecular level, researchers can identify key residues involved in binding and develop strategies to enhance its efficacy. Additionally, investigating potential side effects and toxicological profiles will be crucial before moving into clinical trials.

The versatility of indazole derivatives makes them attractive for drug development across multiple therapeutic areas. The unique combination of structural features in 2-methyl-3-(nitromethyl)-2H-indazole, such as the methyl and nitromethyl groups, provides a scaffold that can be modified to tailor specific biological activities. This flexibility allows chemists to design compounds that target diverse disease pathways while maintaining high affinity for their intended receptors.

In conclusion,2-methyl-3-(nitromethyl)-2H-indazole (CAS No. 2228471-87-0) represents an intriguing molecule with significant potential in pharmaceutical research. Its structural features enable diverse interactions with biological systems, making it a valuable tool for developing new treatments against various diseases. As research continues to uncover more about its properties and applications,this compound is poised to play an important role in future therapeutic strategies.